Cas no 1270402-57-7 (1-(4-bromo-2-methylphenyl)-2,2,2-trifluoroethanamine)

1-(4-Bromo-2-methylphenyl)-2,2,2-trifluoroethanamine is a brominated and fluorinated aromatic amine with a trifluoroethylamine substituent. Its structural features, including the electron-withdrawing trifluoromethyl group and bromine atom, make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The compound’s reactivity allows for selective functionalization, enabling modifications at the aromatic ring or amine group. Its stability under standard conditions ensures reliable handling and storage. The presence of both bromine and trifluoromethyl groups enhances its utility in cross-coupling reactions and as a building block for bioactive molecules. This compound is suited for research applications requiring precise structural control in complex molecular frameworks.

1-(4-bromo-2-methylphenyl)-2,2,2-trifluoroethanamine structure

1270402-57-7 structure

Product Name:1-(4-bromo-2-methylphenyl)-2,2,2-trifluoroethanamine

CAS No:1270402-57-7

MF:C₉H₉BrF₃N

MW:268.073672056198

CID:2133279

Update Time:2025-06-07

1-(4-bromo-2-methylphenyl)-2,2,2-trifluoroethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(4-bromo-2-methylphenyl)-2,2,2-trifluoroethanamine
- CID 77127830
- Benzenemethanamine, 4-bromo-2-methyl-α-(trifluoromethyl)-
- Inchi： 1S/C9H9BrF3N/c1-5-4-6(10)2-3-7(5)8(14)9(11,12)13/h2-4,8H,14H2,1H3
- InChI Key： XNZBYQSWSCSVBP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1)C(C(F)(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 195
Topological Polar Surface Area: 26

Experimental Properties

Density: 1.527±0.06 g/cm3(Predicted)
Boiling Point: 292.3±40.0 °C(Predicted)
pka: 6.12±0.10(Predicted)

1-(4-bromo-2-methylphenyl)-2,2,2-trifluoroethanamine Pricemore >>

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